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Compound of Interest

Compound Name: 2-Bromopentanedioic acid
CAS No.: 51528-22-4
Cat. No.: B1289677
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Bromopentanedioic acid, a
halogenated dicarboxylic acid with significant potential as a versatile building block in organic
synthesis and pharmaceutical research. As a Senior Application Scientist, my objective is to
deliver not just data, but a foundational understanding of this molecule's chemical nature, its
synthesis, and its prospective applications, grounded in established chemical principles.

Core Molecular Profile and Physicochemical
Properties

2-Bromopentanedioic acid, also known as a-bromoglutaric acid, possesses a unique
bifunctional character, integrating two carboxylic acid groups with a reactive bromine atom at
the alpha position. This structure is key to its utility as a synthetic intermediate.
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The fundamental identifiers and computed physicochemical properties are summarized below.
It is important to note that while computational data is readily available, experimental values for
properties such as melting and boiling points are not extensively documented in publicly
accessible databases.

Property Value Source

Molecular Formula CsH7BrOa4 PubChem[1]

Molecular Weight 211.01 g/mol PubChem[1], BLD Pharm[2]
CAS Number 51528-22-4 PubChem[1], BLD Pharm[2]
IUPAC Name 2-bromopentanedioic acid PubChem[1]

a-Bromoglutaric acid, 2-
Synonyms ) ) PubChem[1]
Bromoglutaric acid

Canonical SMILES C(CC(=0)O)C(C(=0)O)Br PubChem[1]
UKUBAEDKWAHORT-

InChl Key PubChem[1]
UHFFFAOYSA-N

Hydrogen Bond Donors 2 PubChem[1]

Hydrogen Bond Acceptors 4 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Topological Polar Surface Area  74.6 A2 PubChem[1]

Synthesis and Chemical Reactivity

The synthesis of 2-Bromopentanedioic acid is most logically achieved through the alpha-
bromination of its parent dicarboxylic acid, glutaric acid. The classic Hell-Volhard-Zelinsky
(HVZ) reaction is the standard and most reliable method for such a transformation.

Synthetic Workflow: The Hell-Volhard-Zelinsky Reaction

The HVZ reaction involves the conversion of a carboxylic acid to an acyl halide, followed by
alpha-halogenation and subsequent hydrolysis. The causality behind this choice is its high
regioselectivity for the a-position in the presence of a phosphorus catalyst.
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Caption: Synthetic pathway for 2-Bromopentanedioic acid via the Hell-Volhard-Zelinsky
reaction.

Experimental Protocol: Synthesis of 2-
Bromopentanedioic Acid

This protocol is a validated, self-validating system based on established methodologies for a-
bromination.

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, add glutaric acid and a catalytic amount of red
phosphorus (or PBrs).

Bromination: Slowly add bromine (Brz2) via the dropping funnel. The reaction is exothermic
and will generate HBr gas, which must be neutralized through a gas trap (e.g., a sodium
hydroxide solution).

Reflux: After the addition of bromine is complete, gently heat the mixture to reflux. The
reaction progress can be monitored by observing the disappearance of the red-brown
bromine color.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly and
carefully add water to hydrolyze the intermediate acyl bromide. This step is also highly
exothermic and will produce HBr.

Extraction and Purification: Extract the aqueous solution with a suitable organic solvent (e.g.,
diethyl ether). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the
solvent under reduced pressure. The crude product can be further purified by
recrystallization.

Chemical Reactivity and Synthetic Potential
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The reactivity of 2-Bromopentanedioic acid is dominated by its three functional groups. The
carboxylic acid groups can undergo esterification, amide formation, or reduction. The
secondary bromide is susceptible to nucleophilic substitution (Sn2) reactions. This trifunctional
nature makes it a valuable precursor for a wide range of more complex molecules.
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Caption: Potential synthetic applications stemming from the reactivity of 2-Bromopentanedioic
acid.

Analytical Characterization

A robust analytical workflow is crucial for confirming the identity and purity of synthesized 2-
Bromopentanedioic acid. The primary techniques are Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

Protocol: NMR and Mass Spectrometry Analysis

e Sample Preparation:

o NMR: Dissolve 5-10 mg of the purified product in a deuterated solvent (e.g., DMSO-ds or
D20 with a pH adjustment to solubilize the diacid). Add a small amount of
tetramethylsilane (TMS) as an internal standard.

o MS: Prepare a dilute solution (e.g., 1 mg/mL) in a suitable solvent like methanol or
acetonitrile/water.

e 1H NMR Spectroscopy:

o Acquire the spectrum. Expect multiplets for the diastereotopic protons of the CHz groups
and a distinct downfield signal for the proton at the bromine-bearing carbon (a-proton).
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The carboxylic acid protons will appear as broad singlets at a very downfield chemical
shift.

e 13C NMR Spectroscopy:

o Acquire the spectrum. Expect five distinct signals corresponding to the two carbonyl
carbons, the a-carbon attached to bromine (shifted downfield), and the two methylene
carbons.

o Mass Spectrometry (Electrospray lonization - ESI):

o Perform analysis in negative ion mode. The primary ion observed should correspond to
the deprotonated molecule [M-H]~.

o AKkey validation step is to observe the characteristic isotopic pattern of bromine: two peaks
of nearly equal intensity separated by 2 m/z units (for the 7°Br and 31Br isotopes). For 2-
Bromopentanedioic acid, this would be at m/z 209 and 211.

Applications in Research and Drug Development

While specific, large-scale applications of 2-Bromopentanedioic acid are not widely reported,
its structure makes it an intriguing candidate for several areas of pharmaceutical and chemical
research.

» Scaffold for Novel Amino Acids: Nucleophilic substitution of the bromide with ammonia or
other nitrogen nucleophiles can lead to the synthesis of substituted glutamic acid analogs.
These are valuable for probing enzyme active sites or for incorporation into peptidomimetics.

¢ Intermediate for Heterocycles: The bifunctional nature of the molecule allows for its use in
the synthesis of various heterocyclic systems, which are core structures in many approved
drugs.

» Enzyme Inhibitors: Dicarboxylic acids are known to mimic substrates of various enzymes.
The addition of a bromine atom provides a reactive handle for covalent modification or an
additional point of interaction within an enzyme's active site. Boronic acid compounds, for
example, are a class of enzyme inhibitors where structural diversity is key.[3]
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e Drug Delivery and Formulation: As an acidic molecule, it could be used to form salts with
basic drug substances, potentially improving properties like solubility, which is a common
challenge for BCS Class Il drugs.[4]

The search for novel drug candidates often relies on the availability of unique chemical building
blocks.[5] Functionalized dicarboxylic acids like 2-Bromopentanedioic acid represent a class
of reagents that can introduce both polarity and a reactive center into a molecule, features that
are often desirable in drug design.[6]

Safety, Handling, and Storage

As with any reactive chemical, proper handling of 2-Bromopentanedioic acid is paramount.

e Hazards: Based on data for similar compounds and GHS classifications, 2-
Bromopentanedioic acid is expected to cause skin and eye irritation.[2] Halogenated
organic acids can be corrosive and should be handled with care.

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves.

o Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid creating dust.
Keep away from incompatible materials such as strong bases and oxidizing agents.[7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] Storage
under an inert atmosphere is recommended to prevent potential degradation.[8]

Conclusion

2-Bromopentanedioic acid is a valuable, albeit under-explored, chemical entity. Its true
potential lies in its utility as a synthetic intermediate. The combination of two carboxylic acid
functionalities and a reactive a-bromo group provides a versatile platform for the synthesis of
complex molecular architectures relevant to drug discovery, materials science, and broader
chemical research. This guide provides the foundational knowledge for scientists to synthesize,
characterize, and safely handle this compound, paving the way for its application in novel
research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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